BENGHE Foundational & Exploratory
Check Availability & Pricing

A Comprehensive Technical Guide to 4-
Chlorophenylurea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B2797432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chlorophenylurea, a chemical
compound with applications in agriculture and potential for further research. This document
outlines its chemical properties, synthesis, analytical methods, and biological activity, with a
focus on its role as a cytokinin-like plant growth regulator.

Core Chemical and Physical Properties

4-Chlorophenylurea, also known as p-Chlorophenylurea, is a substituted urea derivative. Its
fundamental properties are summarized below.
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Property Value Reference
CAS Number 140-38-5 [1112]
Molecular Weight 170.60 g/mol [3]
Molecular Formula C7H7CIN20 [3]

IUPAC Name (4-chlorophenyl)urea [3]
p-CPU, (p-Chlorophenyl)urea,
Synonyms
N-(4-Chlorophenyl)urea
White to off-white crystalline
Appearance .
solid
Purity (by HPLC) >98%

Solubility

>25.6 pg/mL in water at pH 7.4

Storage

Refrigerator (2-8°C) for long-

term storage

Synthesis and Manufacturing

The synthesis of 4-Chlorophenylurea can be achieved through the reaction of 4-chloroaniline

with an isocyanate. A common laboratory-scale synthesis involves the dropwise addition of a

solution of 4-chlorophenyl isocyanate to a solution of ammonia or a protected amine. A more

specific example from the literature involves the reaction of (-)-[R-(R,S)]-2-amino-1,2-

diphenylethanol with 4-chlorophenyl isocyanate in dichloromethane.

A general representation of the synthesis is outlined in the workflow below.
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General Synthesis of 4-Chlorophenylurea

4-Chloroaniline

Reactants

Isocyanate Source

(e.g., Potassium Isocyanate)

AN 7
\ Reaction /

Reaction in a suitable solvent
(e.g., Dichloromethane)

Proguct

4-Chlorophenylurea

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Chlorophenylurea.

Analytical Methodologies

The quantification and detection of 4-Chlorophenylurea in various matrices, such as in

agricultural products or environmental samples, are crucial for regulatory and research

purposes. High-performance liquid chromatography (HPLC) is a commonly employed

technique.

An established method for the determination of 4-Chlorophenylurea, a metabolite of the

insecticide diflubenzuron, in honey involves liquid chromatography with electrochemical

detection. The key parameters of this analytical method are detailed in the following table.
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Parameter Specification

High-Performance Liguid Chromatography with

Technique . .
Electrochemical Detection (HPLC-ED)

Column Spherisorb C18, 5 um (4.1 x 250 mm)

Mobile Phase Acetonitrile-citrate buffer (30:70), pH 7.0

Flow Rate 1.0 mL/min

Detection Potential 1100 mV

Injection Volume 20 pL

Limit of Detection 9.2 pg

The general workflow for the analysis of 4-Chlorophenylurea in a sample matrix is depicted
below.

Analytical Workflow for 4-Chlorophenylurea

Sample Preparation
(e.g., Extraction from honey)

Clean-up using Solid Phase Extraction
(Aminopropyl cartridge)

HPLC-ED Analysis

Quantification and Data Analysis

Click to download full resolution via product page

A general workflow for the analysis of 4-Chlorophenylurea.
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Biological Activity and Mechanism of Action

While direct and extensive research on the specific signaling pathways of 4-Chlorophenylurea
is limited, its structural similarity to other phenylurea derivatives, such as Forchlorfenuron
(CPPU), suggests it possesses cytokinin-like activity. Cytokinins are a class of plant hormones
that promote cell division and growth.

The proposed mechanism of action for phenylurea-type cytokinins involves the inhibition of
cytokinin oxidase/dehydrogenase (CKO/CKX), an enzyme responsible for the degradation of
cytokinins. By inhibiting this enzyme, the endogenous levels of active cytokinins increase,
leading to enhanced cell division, cell expansion, and overall growth. This activity acts
synergistically with natural auxins to promote these effects.

The key biological effects attributed to cytokinin-like activity include:

e Promotion of Cell Division and Elongation: Stimulates rapid cell division and increases cell
volume.

o Enhanced Fruit Enlargement and Set: Increases the number and volume of cells in fruit
tissues.

e Delayed Senescence: Slows down the aging process in plant tissues.

o Regulation of Hormone Balance: Influences the balance of other plant hormones like auxins
and gibberellins.

The proposed signaling pathway, based on its presumed cytokinin-like activity, is illustrated
below.
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Proposed Signaling Pathway of 4-Chlorophenylurea

4-Chlorophenylurea

Inhibition of Cytokinin
Oxidase/Dehydrogenase (CKX)

Increased Endogenous
Cytokinin Levels

romotes

Click to download full resolution via product page
A proposed signaling pathway for 4-Chlorophenylurea based on its cytokinin-like activity.

Conclusion

4-Chlorophenylurea is a compound with defined chemical and physical properties. While
detailed, specific research on its biological mechanisms is not as extensive as for some of its
analogues, its structural characteristics strongly suggest a role as a plant growth regulator with
cytokinin-like activity. The provided synthesis and analytical protocols offer a foundation for
researchers and drug development professionals to further investigate its properties and
potential applications. Future research could focus on elucidating its precise signaling
pathways and exploring its efficacy and safety in various agricultural and biotechnological
contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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